N1-(5-chloro-2-methoxyphenyl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide
Description
N1-(5-chloro-2-methoxyphenyl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H15ClN2O4S and its molecular weight is 390.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has shown the synthesis of novel imidate derivatives of thiophene and furan, showcasing their potential in creating complex molecules with specific lithiation properties. This process is crucial for developing compounds with tailored functionalities for diverse applications, including material science and pharmaceuticals. The method demonstrates high yields and regioselectivity, indicating its effectiveness and efficiency in synthetic chemistry applications (Barcock et al., 1994).
Biological Activity
The research on derivatives similar to N1-(5-chloro-2-methoxyphenyl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide has also explored their biological activity. For instance, the study of Co(II) and Cd(II) complexes derived from heterocyclic Schiff-bases has revealed insights into their structural characteristics and potential biological activities against microbial strains. Such studies are foundational for developing new therapeutic agents, highlighting the compound's relevance in medicinal chemistry (Ahmed et al., 2013).
Material Science Applications
In material science, conjugation-extended tetrathiafulvalene analogues involving central aromatic 5-membered heterocyclic linking groups have been synthesized. These compounds, related to this compound, exhibit significant electrochemical properties useful for developing electronic materials. Their study helps in understanding the impact of linking groups on the donating ability and stability of radical cations, which is crucial for the design of conductive materials (Takahashi et al., 1993).
Properties
IUPAC Name |
N'-(5-chloro-2-methoxyphenyl)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O4S/c1-24-16-4-2-12(19)8-14(16)21-18(23)17(22)20-9-13-3-5-15(25-13)11-6-7-26-10-11/h2-8,10H,9H2,1H3,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXHQVPGJOXPVSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2=CC=C(O2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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